Cas no 346694-78-8 (Boc-D-2-Trifluoromethylphenylalanine)

• Product Name: Boc-D-2-Trifluoromethylphenylalanine
• CAS No: 346694-78-8
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD01862945
• CID: 67771
• PubChem ID: 57647261
• Update Time: 2024-11-01

Boc-D-2-Trifluoromethylphenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-(Trifluoromethyl)-D-phenylalanine
• (R)-2-((tert-butoxycarbonyl)amino)-3-(2-(trifluoromethyl)phenyl)propanoic acid
• Boc-2-(trifluoromethyl)-D-phenylalanine
• Boc-2-Trifluoromethyl-D-phenylalanine
• Boc-D-2-Trifluoromethylphe
• Boc-D-2-Trifluoromethylphenylalanine
• Boc-D-Phe(2-trifluoromethyl)-OH
• Boc-L-2-Trifluoromethylphenylalanine
• Boc-D-Phe(2-CF3)-OH
• 167993-21-7
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(trifluoromethyl)phenyl]propanoic acid
• A822342
• Boc-L-phe(2-CF3)-OH
• (2r)-2-[(tert-butoxycarbonyl)amino]-3-[2-(trifluoromethyl)phenyl]propanoic acid
• DTXSID10426595
• 346694-78-8
• (r)-2-(tert-butoxycarbonylamino)-3-(2-(trifluoromethyl)phenyl)propanoic acid
• (R)-2-((tert-butoxycarbonyl)amino)-3-(2-(trifluoromethyl)phenyl)propanoicacid
• n-boc-d-2-trifluoromethyl phenylalanine
• boc-d-2-trifluoromethyl-phe-oh
• AS-36861
• 2-(trifluoromethyl)-d-phenylalanine, n-boc protected
• SCHEMBL3557995
• CS-W011942
• MFCD01862946
• N-(tert-butoxycarbonyl)-2-(trifluoromethyl)-D-phenylalanine
• AC-9068
• N-Boc-2-trifluoromethyl-D-phenylalanine
• AKOS016843551
• AM83484
• Boc-D-Phe(2-CF3)-OH, >=98.0% (TLC)
• (r)-2-tert-butoxycarbonylamino-3-(2-trifluoromethyl-phenyl)-propionic acid
• 2-(Trifluoromethyl)-L-phenylalanine, N-BOC protected (Boc-L-Phe(2-CF3)-OH)
• N-[(1,1-dimethylethoxy)carbonyl]-2-(trifluoromethyl)-D-phenylalanine

• MDL： MFCD01862945
• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11(12(20)21)8-9-6-4-5-7-10(9)15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m1/s1
• InChI Key： XKMOOODKNPYTEE-LLVKDONJSA-N
• SMILES： FC(C1C=CC=CC=1C[C@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11900
• Monoisotopic Mass: 333.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.271
• Boiling Point: 421.8 °C at 760 mmHg
• Flash Point: 208.9 °C
• PSA: 75.63000
• LogP: 3.61670

Boc-D-2-Trifluoromethylphenylalanine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Other Chemical Reagents